Cas no 38177-33-2 (2-4-(acetyloxy)phenylacetic Acid)

2-4-(acetyloxy)phenylacetic Acid Properties

Names and Identifiers

• Benzeneacetic acid,4-(acetyloxy)-
• 2-(4-acetyloxyphenyl)acetic acid
• (4-acetoxy-phenyl)-acetic acid
• (4-Acetoxy-phenyl)-essigsaeure
• (E)-3-(
• (E)-4-O-acetylcoumaroyl chloride
• (p-Acetoxyphenyl)-acetic acid
• 2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)-
• 3-(4-acetoxyphenyl)-2-propenoyl chloride
• 3-(4-acetoxyphenyl)-propenoic acid chloride
• 4-acetoxycoumaroyl chloride
• 4-acetoxyphenylacetic acid
• acetyl 4-coumaric acid chloride
• CTK1E9513
• p-acetoxy-cinnamic acid chloride
• p-acetoxyphenylacetic acid
• 4-Acetyloxyphenylacetic acid
• EJM-III 124C
• NSC 49141
• 2-(4-acetoxyphenyl)aceticacid
• SCHEMBL384743
• NSC49141
• 2-(4-acetoxyphenyl)acetic acid
• DTXSID40959104
• AKOS022644577
• [4-(acetyloxy)phenyl]acetic acid
• CS-0238099
• WCTJRKVPYCQVQM-UHFFFAOYSA-N
• EN300-189918
• NSC-49141
• Z1255442303
• 4-acetyloxyphenyl acetic acid
• 38177-33-2
• 2-[4-(acetyloxy)phenyl]acetic acid
• +Expand

• InChIKey： WCTJRKVPYCQVQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O4/c1-7(11)14-9-4-2-8(3-5-9)6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
• SMILES： C(OC1C=CC(CC(O)=O)=CC=1)(=O)C

Computed Properties

• Exact Mass: 194.0579
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.05790880g/mol
• Heavy Atom Count: 14
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 1.23900
• PSA: 63.6
• Melting Point: 108 ºC (water )
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),